![molecular formula AlLaO3 B082343 Aluminium lanthanum trioxide CAS No. 12003-65-5](/img/structure/B82343.png)
Aluminium lanthanum trioxide
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Overview
Description
Aluminium lanthanum trioxide is a compound that includes aluminium, lanthanum, and oxygen . It is used in various applications due to its unique properties .
Synthesis Analysis
Lanthanum aluminate (LaAlO3) has been synthesized through various methods, including spray pyrolysis of lanthanum chloride .Molecular Structure Analysis
The molecular structure of Aluminium lanthanum trioxide involves the formation of individual molecules and dimers of metallacrowns . The aluminum (III) ions and ligands form the metallacrown framework, while the lanthanum (III) and sodium ions bind across the central metallacrown cavity .Chemical Reactions Analysis
Aluminium lanthanum trioxide participates in various chemical reactions. For instance, aluminium ions react with aqueous ammonia to produce a white gelatinous precipitate . The self-corrosion reaction between the aluminium anode and the electrolyte is also significant .Physical And Chemical Properties Analysis
Aluminium lanthanum trioxide has unique physical and chemical properties. Lanthanum oxide is a white solid that is insoluble in water, but dissolves in acidic solutions . Aluminium is a silvery, rather soft metal that is very active but protected by an oxide coating .Scientific Research Applications
Catalytic Applications
Aluminium lanthanum trioxide, also known as Lanthanum aluminate-based perovskite (LaAlO3), has been extensively used in various catalytic applications . It offers excellent stability at high temperatures, low toxicity, and high chemical resistance . It has been applied as a catalyst in energetic catalytic applications such as the dry and steam reforming of methane, steam reforming of toluene, glycerol, and ethanol, and oxidative coupling of methane .
Nano-adsorbent
LaAlO3 perovskites have also been used as nano-adsorbents . Their high surface area and chemical resistance make them suitable for this application .
Sensor Applications
The unique properties of LaAlO3 perovskites have made them useful in sensor applications . Their high stability and versatility allow them to be used in various sensing technologies .
Microwave Dielectric Resonator
LaAlO3 perovskites have been used as microwave dielectric resonators . Their excellent stability at high temperatures and high chemical resistance make them ideal for this application .
Alloy Production
Aluminium lanthanum trioxide can be used in the production of Aluminum-Lanthanum (Al-La) alloys . These alloys have improved strength, corrosion resistance, and other properties . The addition of lanthanum has been shown to have an effect on grain refinement as well as improvements in creep resistance, tensile properties, and electrical conductivity .
Thermal Barrier Coatings
Aluminium lanthanum trioxide can be used to prepare thermal-barrier coatings with a high thermal expansion coefficient and low thermal conductivity . This makes it ideal for applications that require high-temperature stability .
Safety and Hazards
Future Directions
Research on Aluminium lanthanum trioxide is ongoing, with a focus on enhancing its properties and finding new applications. For instance, lanthanum-based adsorbents are being explored for selective phosphate removal . Also, the development of high-performance Aluminium Matrix Composites (AMCs) is a promising area of research .
Mechanism of Action
Target of Action
Aluminium lanthanum trioxide, also known as lanthanum aluminate (LaAlO3), is a compound that primarily targets the optical and electronic properties of materials . It is used in the production of optical materials, dielectrics, and conductive ceramics . Its primary role is to enhance the alkali resistance of glass and improve its refractive index and dispersion .
Mode of Action
The interaction of aluminium lanthanum trioxide with its targets is primarily through its structural and electronic properties. LaAlO3 has a cubic perovskite structure . The La3+ ions are bonded to twelve equivalent O2- atoms to form LaO12 cuboctahedra that share corners with twelve equivalent LaO12 cuboctahedra, faces with six equivalent LaO12 cuboctahedra, and faces with eight equivalent AlO6 . This structure contributes to its unique properties, such as its high dielectric constant and its ability to withstand high temperatures .
Biochemical Pathways
While aluminium lanthanum trioxide is primarily used in materials science, some studies suggest that aluminium compounds can affect biological systems. For example, aluminium oxide nanoparticles have been shown to impair learning and memory in mice, potentially through the disruption of mitochondrial function . .
Pharmacokinetics
A study on lanthanum carbonate, a related compound, showed that it was generally well-tolerated in hyperphosphatemic children and adolescents with chronic kidney disease undergoing dialysis . More research is needed to understand the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of aluminium lanthanum trioxide.
Result of Action
The result of aluminium lanthanum trioxide’s action is primarily observed in its applications. For instance, it enhances the optical properties of materials, making it useful in the production of camera and telescope lenses, and infrared-absorbing glasses . In the context of biological systems, the effects of aluminium compounds can vary, and more research is needed to understand the specific effects of aluminium lanthanum trioxide.
Action Environment
The action of aluminium lanthanum trioxide can be influenced by environmental factors. For example, its stability and efficacy in enhancing the properties of materials can be affected by temperature and pressure . In biological systems, factors such as pH and the presence of other ions could potentially influence its action.
properties
IUPAC Name |
aluminum;lanthanum(3+);oxygen(2-) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.La.3O/q2*+3;3*-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOIGHUSRADNYQR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Al+3].[La+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlLaO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.885 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Aluminium lanthanum trioxide | |
CAS RN |
12003-65-5 |
Source
|
Record name | Aluminium lanthanum trioxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012003655 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminium lanthanum trioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.290 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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